Cas no 59344-37-5 (PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE)

• Product Name: PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE
• CAS No: 59344-37-5
• MF: C₇H₁₁IN₂O₂S
• MW: 314.143912553787
• CID: 3515852
• PubChem ID: 85861632
• Update Time: 2025-05-19

PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE Chemical and Physical Properties

Names and Identifiers

• PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE
• 3-Methanesulfonamido-1-methylpyridin-1-ium iodide
• 1-Methyl-3-(methylsulfonamido)pyridin-1-ium iodide
• 59344-37-5
• N-(1-methylpyridin-1-ium-3-yl)methanesulfonamide;iodide
• starbld0046079

• Inchi： 1S/C7H11N2O2S.HI/c1-9-5-3-4-7(6-9)8-12(2,10)11;/h3-6,8H,1-2H3;1H/q+1;/p-1
• InChI Key： BHSWYSWHJFLJIG-UHFFFAOYSA-M
• SMILES： [I-].S(C)(NC1=CC=C[N+](C)=C1)(=O)=O

Computed Properties

• Exact Mass: 313.95860Da
• Monoisotopic Mass: 313.95860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE

PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE (CAS No. 59344-37-5): A Comprehensive Overview

The compound PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE (CAS No. 59344-37-5) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This iodinated pyridinium derivative is characterized by the presence of a methylsulfonylamino group, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in various fields, including organic synthesis, material science, and pharmaceutical development.

One of the key features of PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE is its ionic nature, which makes it a valuable candidate for applications requiring charged intermediates or catalysts. The iodide counterion further enhances its reactivity, particularly in nucleophilic substitution reactions. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional reagents. Its potential role in catalysis and molecular recognition is also a topic of active investigation.

In the realm of pharmaceutical research, PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE has been studied for its ability to interact with biological macromolecules. Its sulfonamide moiety is of particular interest, as this functional group is commonly found in drugs targeting enzymes and receptors. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and structure-activity relationship (SAR) studies. The compound's CAS No. 59344-37-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a material science perspective, this pyridinium derivative exhibits potential in the development of ionic liquids and conductive polymers. Its thermal stability and solubility profile make it a candidate for advanced materials used in energy storage and electronics. As the demand for high-performance materials grows, compounds like PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE are gaining traction in both academic and industrial settings.

The synthesis of PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE typically involves the reaction of a pyridine precursor with methylsulfonyl chloride, followed by quaternization with methyl iodide. This process is often optimized for yield and purity, as these factors are critical for its applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound, ensuring its suitability for further use.

In conclusion, PYRIDINIUM, 1-METHYL-3-[(METHYLSULFONYL)AMINO]-, IODIDE (CAS No. 59344-37-5) represents a versatile and intriguing compound with broad applicability across multiple disciplines. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas aligned with sustainability and innovation. As scientific advancements continue, this compound is likely to play an increasingly prominent role in both theoretical and applied chemistry.